Cas no 155503-05-2 (1H-Indole, 2-methyl-3-[2-nitro-1-(nitromethyl)ethyl]-)

• Product name: 1H-Indole, 2-methyl-3-[2-nitro-1-(nitromethyl)ethyl]-
• CAS No: 155503-05-2
• MF: C₁₂H₁₃N₃O₄
• MW: 263.249322652817
• CID: 1330165

1H-Indole, 2-methyl-3-[2-nitro-1-(nitromethyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-methyl-3-[2-nitro-1-(nitromethyl)ethyl]-

• Inchi： 1S/C12H13N3O4/c1-8-12(9(6-14(16)17)7-15(18)19)10-4-2-3-5-11(10)13-8/h2-5,9,13H,6-7H2,1H3
• InChI Key： OZHYPXWODJIQMS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(C[N+]([O-])=O)C[N+]([O-])=O)=C1C

Computed Properties

• Exact Mass: 263.09069

Experimental Properties

• Density: 1.358±0.06 g/cm3(Predicted)
• Boiling Point: 503.1±50.0 °C(Predicted)
• PSA: 102.07
• pka: 7.51±0.38(Predicted)